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Compound of Interest

Compound Name: 2,5-Di-p-toluidinoterephthalic acid

Cat. No.: B3363466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Di-p-toluidinoterephthalic acid, systematically named 2,5-bis(4-methylanilino)terephthalic

acid according to IUPAC nomenclature, is an organic compound with the chemical formula

C22H20N2O4[1][2]. This molecule consists of a central terephthalic acid core substituted with

two p-toluidine groups at the 2 and 5 positions. Its primary application lies in the industrial

sector as a pigment[1][2]. This guide provides a detailed overview of its chemical properties, a

representative synthesis protocol, and an exploration of its known applications and biological

relevance.

Chemical and Physical Properties
A summary of the key computed and experimental data for 2,5-bis(4-methylanilino)terephthalic

acid is presented below. These properties are crucial for understanding its behavior in various

chemical and biological systems.
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Property Value Source

IUPAC Name
2,5-bis(4-

methylanilino)terephthalic acid
[1][2]

Synonyms

2,5-Di-p-toluidinoterephthalic

acid, 2,5-Bis(p-

toluidino)terephthalic acid

[1]

CAS Number 10291-28-8 [1]

Molecular Formula C22H20N2O4 [1][2]

Molecular Weight 376.4 g/mol [1]

Appearance

Reported as a liquid, though

likely a solid at room

temperature based on its

structure

[3]

Purity
Commercially available up to

99.0%
[3]

Primary Use Pigment [1][2]

Synthesis Protocol
Detailed experimental procedures for the synthesis of 2,5-bis(4-methylanilino)terephthalic acid

are not readily available in the public domain. However, a closely related and structurally similar

compound, 2,5-di-phenylamino-terephthalic acid, has a documented synthesis process. This

process can serve as a representative methodology for the synthesis of its p-toluidine

analogue. The synthesis involves the reaction of a 2,5-dihydroxy-cyclohexadiene-1,4-

dicarboxylic acid dialkyl ester with aniline, followed by dehydrogenation.

Representative Synthesis of a Diarylamino Terephthalic
Acid Derivative
The following protocol describes the synthesis of dimethyl 2,5-di-phenylamino-terephthalate,

which can be subsequently hydrolyzed to the corresponding dicarboxylic acid.
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Materials:

2,5-dihydroxy-cyclohexadiene-dicarboxylic acid (1,4)-dimethyl ester

Aniline

Xylene (technical grade)

Propionic acid

Nitrogen gas

Methanol

Procedure:

In a glass apparatus equipped with a stirrer, reflux condenser, water separator, and a

nitrogen inlet, 500 parts of xylene and 85 parts of propionic acid are combined.

114 parts of 2,5-dihydroxy-cyclohexadiene-dicarboxylic acid (1,4)-dimethyl ester are

introduced under a nitrogen atmosphere.

112 parts of aniline are added with stirring at approximately 75-90 °C, still under nitrogen.

The mixture is heated from 90 °C to about 98-100 °C over approximately 3 hours while

passing nitrogen through the solution. The reaction is allowed to proceed for an additional 45

minutes to ensure completion, which is indicated by the quantitative separation of the

theoretical amount of water.

The reaction mixture is then heated to about 98-100 °C to initiate the oxidation

(dehydrogenation) of the cyclohexadiene ring to a benzene ring. This step also produces

water, which is removed by the nitrogen stream. The completion of this step, taking

approximately 2.5 hours, is monitored by the cessation of water elimination and can be

verified by liquid chromatography (HPLC).

The resulting dimethyl 2,5-di-phenylamino-terephthalate is filtered at 80 °C and washed with

boiling water. The crude product is further purified by washing with methanol at 50 °C.
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Subsequent hydrolysis of the dimethyl ester to 2,5-di-phenylamino-terephthalic acid can be

achieved by saponification with a base like sodium hydroxide, followed by acidification. A

yield of approximately 88% has been reported for the final acid product[4].

Biological Activity and Signaling Pathways
Currently, there is a lack of specific data in peer-reviewed literature regarding the biological

activity or involvement in signaling pathways of 2,5-bis(4-methylanilino)terephthalic acid.

Research on terephthalic acid and its derivatives has primarily focused on their metabolism by

microorganisms and their use in the synthesis of biocompatible materials[5][6]. For instance,

some studies have investigated the synthesis of new heterocyclic compounds derived from

terephthalic acid and their potential biological activities, such as anticancer and antibacterial

properties[7]. However, these studies do not specifically address the 2,5-di-p-toluidino

substituted derivative. Given its primary use as an industrial pigment, it is plausible that its

biological interactions have not been a major focus of research.

Logical Workflow for Synthesis
The following diagram illustrates the logical steps for the synthesis of a diarylamino terephthalic

acid, based on the representative protocol described above.

Starting Materials

Reaction Steps

Products
2,5-dihydroxy-cyclohexadiene-
dicarboxylic acid dimethyl ester

Condensation Reaction
(in Xylene/Propionic Acid)

p-Toluidine

Dehydrogenation (Oxidation)
(Heat, N2 stream)

Dimethyl 2,5-bis(4-methylanilino)terephthalate

Saponification
(Base Hydrolysis) Acidification

2,5-bis(4-methylanilino)terephthalic acid
(Final Product)
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Caption: Logical workflow for the synthesis of 2,5-bis(4-methylanilino)terephthalic acid.

Conclusion
2,5-bis(4-methylanilino)terephthalic acid is a well-defined chemical compound primarily utilized

for its properties as a pigment. While detailed experimental data and biological studies are

scarce in publicly accessible literature, its chemical properties are well-characterized. The

provided synthesis protocol for a closely related analog offers a valuable template for its

laboratory preparation. For researchers and professionals in drug development, the lack of

information on its biological activity suggests that this compound is not currently a focus of

pharmaceutical research. Future investigations could explore its potential biological effects,

given the diverse activities of other terephthalic acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3363466#iupac-name-for-2-5-di-p-
toluidinoterephthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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